5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H19ClN4O3S/c1-4-5-14-21-16-15(18(26)24(3)19(27)23(16)2)17(22-14)28-10-13(25)11-6-8-12(20)9-7-11/h6-9H,4-5,10H2,1-3H3
• InChI Key: LTBJRNQPFIAHCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)C3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H19ClN4O3S
• Molecular Weight: 418.9 g/mol
• CAS No.: 852171-44-9

Description

5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1,3-dimethyl-7-propylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H19ClN4O3S and its molecular weight is 418.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of thiazolo- and oxazolo[5,4-d]pyrimidines, along with pyrimidinylureas and thioureas, involves reactions of 5-acylaminopyrimidines having 4-oxo groups with phosphorus oxychloride or phosphorus pentasulfide. This process leads to the formation of compounds with diverse structural motifs and potential pharmacological activities (Hurst, Atcha, & Marshall, 1991). Additionally, the structural analysis of pyrimidine derivatives through crystallization experiments reveals insights into their molecular arrangements and interactions, which are essential for understanding their potential applications in medicinal chemistry and material sciences (Low, Cobo, Cisneros, Quiroga, & Glidewell, 2004).

Pharmaceutical Applications

Compounds derived from pyrimidine derivatives have been explored for their anti-inflammatory and analgesic properties, highlighting the importance of such heterocyclic frameworks in the development of new therapeutic agents. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone exhibit significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, underscoring the potential of these compounds in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science Applications

In material science, the structural parameters and electronic properties of thiopyrimidine derivatives have been studied, revealing their promising applications in nonlinear optics (NLO) fields. The investigation of phenyl pyrimidine derivatives for NLO study and comparative analysis indicates their considerable NLO character, making them suitable for optoelectronic applications (Hussain et al., 2020).